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Compound of Interest

Compound Name: Docosane

Cat. No.: B166348

An In-depth Technical Guide to Docosane (CAS 629-97-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosane, with the CAS Registry Number 629-97-0, is a straight-chain saturated hydrocarbon
consisting of 22 carbon atoms.[1][2] As a member of the n-alkane series, its chemical formula is
C22Ha46.[2][3] This long-chain alkane is a waxy, colorless crystalline solid at room temperature
and is practically insoluble in water but soluble in organic solvents like alcohol and ether.[1][4]
[5] Docosane is found naturally as a plant metabolite and is present in the essential oils of
various plants.[1][6] In the pharmaceutical and research sectors, it serves multiple roles,
including as a phase-change material (PCM) for thermal energy storage, a component in
cosmetic formulations, a calibration standard for analytical instrumentation, and a starting
material in organic synthesis.[1][4][7] Some studies have also pointed to its potential
antibacterial and antioxidant activities.[8][9] This guide provides a comprehensive overview of
its chemical and physical properties, experimental protocols, and safety information.

Physicochemical Properties

The fundamental physical and chemical characteristics of docosane are summarized below.
This data is critical for its application in various experimental and industrial settings.
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Property Value Reference(s)
Molecular Formula C22Ha4s [2][3]
Molecular Weight 310.60 g/mol [2][3][10]
Appearance White crystalline solid [1][11][12]
Odor Odorless / Characteristic [41[13]
Melting Point 42-45 °C [1][20]
Boiling Point 369 °C at 760 mmHg [1][10][14]
Density 0.778 g/mL at 25 °C [1][10]
Vapor Pressure 1.28 x 10~ mm Hg at 25 °C [4]
Flash Point 113 °C (closed cup) [4][10][15]
Water Solubility Insoluble [1][4]
Refractive Index 1.4455 at 20 °C [4]
InChi Key HOWGUJZVBDQJKV- CI0][15]
UHFFFAOYSA-N
Canonical SMILES EEECCCCCCCCCCCCCCCC [10][15][16]

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation and purity assessment of

docosane.
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Spectrum Type Data (Solvent: CDCIs) Reference(s)

Shifts m): 1.26 (multiplet),
MR (ppm): 1.26 (multipler),
0.88 (triplet)

Shifts (ppm): 32.02, 29.79,
13C NMR [4]
29.46, 22.76, 14.13

R Spectra available via FTIR ]
(Melt) and ATR-IR.

Electron ionization mass
Mass Spec spectrum available through [2]
NIST.

Applications in Research and Drug Development

Docosane's unique properties make it a valuable material in several high-tech applications:

o Phase-Change Materials (PCMs): With its high latent heat of fusion, docosane is utilized in
thermal energy storage systems, which can be applied to maintain stable temperatures in
medical devices and shipping containers for sensitive biologics.[7]

» Organic Synthesis: It serves as a precursor or building block in the synthesis of more
complex organic molecules.[1][4]

e Analytical Standard: Due to its high purity and stability, docosane is used as a calibration
standard in techniques like Gas Chromatography (GC) for the analysis of petroleum products
and other complex mixtures.[10]

o Cosmetics and Perfumery: It is employed as a perfuming and conditioning agent in various
cosmetic products.[1]

» Biological Research: Docosane has been identified as a bioactive compound in some plant
extracts, exhibiting antibacterial and antioxidant properties, making it a subject of interest in
phytomedicine research.[8][9][17] It has also been used to investigate commercially available
waxes as diffraction intensity standards in macromolecular crystallography.[1]
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Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of docosane are crucial for
obtaining high-purity material suitable for research and pharmaceutical applications.

Synthesis of Docosane via Wolff-Kishner Reduction

The Wolff-Kishner reduction is a reliable method for converting a carbonyl group to a
methylene group, providing a high-yield pathway for synthesizing long-chain alkanes. This
protocol is adapted from established methods for similar molecules.[18]

Protocol:

e Hydrazone Formation: In a round-bottom flask equipped with a reflux condenser, dissolve 1-
docosanal (or a suitable ketone precursor) in diethylene glycol. Add hydrazine hydrate in a
slight molar excess.

e Initial Reaction: Add potassium hydroxide (KOH) pellets to the mixture, which acts as a
catalyst. Heat the mixture to approximately 120-140 °C for 1-2 hours to facilitate the
formation of the hydrazone intermediate.

e Reduction Step: Increase the temperature of the reaction mixture to around 200 °C. This can
be achieved by removing the reflux condenser to allow for the distillation of water and excess
hydrazine.

o Completion: Once the temperature stabilizes near 200 °C, re-attach the condenser and
maintain the reflux for 3-6 hours. Nitrogen gas will evolve as the hydrazone is reduced to
docosane.[18]

e Work-up and Isolation: Cool the reaction mixture to room temperature and dilute it with cold
water. The solid docosane product will precipitate out of the solution.

e Collection: Collect the solid product by vacuum filtration. Wash the solid thoroughly with
water until the filtrate is neutral, then air dry to yield crude docosane.
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Synthesis Workflow: Wolff-Kishner Reduction
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6. Cool and Dilute with Water
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(Vacuum Filtration)

Click to download full resolution via product page

Caption: Workflow for the synthesis of docosane.
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Purification of Docosane

Achieving high purity is essential for most applications. Recrystallization is a standard method,
and for removing structurally similar impurities, urea adduction is highly effective.

5.2.1 Recrystallization Protocol

e Dissolution: Dissolve the crude docosane in a minimum amount of a hot solvent, such as
ethanol or ether.[1]

e Cooling: Slowly cool the solution to allow for the formation of well-defined crystals. Cooling in
an ice bath can maximize the yield.

« Filtration: Collect the purified crystals by vacuum filtration.

e Washing: Wash the crystals with a small amount of cold solvent to remove any remaining
impurities.

e Drying: Dry the crystals under a vacuum to remove all traces of the solvent.

5.2.2 Urea Adduction Protocol This technique is particularly useful for separating n-alkanes
from branched or cyclic impurities.[18]

» Dissolution: Dissolve the crude docosane in a non-polar solvent like hexane.

o Adduct Formation: In a separate flask, prepare a saturated solution of urea in methanol. Add
the urea solution to the docosane solution and stir vigorously at room temperature. A solid
precipitate, the urea-docosane adduct, will form.[18]

« |solation: Collect the solid adduct by vacuum filtration and wash it with cold hexane.

o Decomposition: To recover the purified docosane, decompose the adduct by adding it to hot
water and stirring until the solid dissolves and the alkane separates as an organic layer.[18]

o Final Extraction: Extract the docosane with a non-polar solvent (e.g., hexane), wash the
organic layer with water, dry it over anhydrous sodium sulfate, and evaporate the solvent.
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Purification Workflow: Urea Adduction
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Caption: Logical workflow for purification via urea adduction.
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Analytical Method: Purity Assessment by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for assessing the
purity of volatile and semi-volatile compounds like docosane.[18][19]

Protocol:

o Sample Preparation: Prepare a dilute solution of the purified docosane (e.g., 1 mg/mL) in a
high-purity solvent such as hexane.[18]

 Internal Standard: If quantitative analysis is required, add a known concentration of an
internal standard (e.g., isopropyl palmitate).[19]

e GC Conditions:

o

Injector: Split/splitless injector, typically at 250-300 °C.

[¢]

Column: A high-polarity capillary column is suitable, such as a (88% cyanopropyl)aryl-
polysiloxane stationary phase.[19]

[¢]

Oven Program: Start at a low temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp
at a controlled rate (e.g., 10-20 °C/min) to a final temperature of around 300-320 °C.

[¢]

Carrier Gas: Helium or Hydrogen at a constant flow rate.
e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from a low m/z (e.g., 40) to a high m/z (e.g., 400) to capture the
molecular ion and characteristic fragmentation patterns.

o Data Analysis: Analyze the resulting chromatogram to determine the retention time and
integrate the peak area. The mass spectrum of the peak should be compared against a
reference library (e.g., NIST) to confirm the identity of docosane. Purity is calculated based
on the relative peak area.
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Analytical Workflow: GC-MS Purity Verification
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Caption: Standard workflow for purity verification using GC-MS.
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Safety and Handling

According to available safety data sheets, docosane is not classified as a hazardous
substance.[3][11] However, standard laboratory safety practices should always be observed.

e General Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols.[3]
Use in a well-ventilated area.

o Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat are
recommended.[15][20] For operations that generate dust, a dust mask (e.g., N95) should be
used.[15]

 Stability and Reactivity: Docosane is stable under recommended storage conditions.[3][4] It
is a combustible solid and incompatible with strong oxidizing agents like nitric acid, which
may cause charring or ignition.[1][21]

» Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to
extinguish fires.[3]

o Storage: Store in a cool, dry place below +30°C in a tightly closed container.[14]

Conclusion

Docosane (CAS 629-97-0) is a versatile long-chain alkane with well-defined physicochemical
properties. Its applications in research and industry are diverse, ranging from use as a phase-
change material to a key component in organic synthesis and analytical standards. The
successful application of docosane is dependent on the ability to synthesize and purify it to a
high degree, which can be achieved through established organic chemistry protocols such as
Wolff-Kishner reduction and urea adduction. Purity verification using robust analytical
techniques like GC-MS is a critical final step. While generally considered safe, proper handling
and storage are necessary to ensure its effective and safe use in a laboratory or industrial
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1794983207_n-DOCOSANE-CASNO-629-97-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC158785000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1794983207_n-DOCOSANE-CASNO-629-97-0-MSDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/sial/43942
https://www.spectrumchemical.com/media/sds/D2508_MSDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/sial/43942
https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1794983207_n-DOCOSANE-CASNO-629-97-0-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Docosane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0771076.htm
https://cameochemicals.noaa.gov/chemical/20319
https://www.cdhfinechemical.com/images/product/msds/37_1794983207_n-DOCOSANE-CASNO-629-97-0-MSDS.pdf
https://www.merckmillipore.com/DE/en/product/Docosane,MDA_CHEM-822046
https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://www.benchchem.com/product/b166348?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. N-DOCOSANE | 629-97-0 [chemicalbook.com]

. Docosane [webbook.nist.gov]

. cdhfinechemical.com [cdhfinechemical.com]

. Docosane | C22H46 | CID 12405 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Page loading... [guidechem.com]

. Showing Compound N-Docosane (FDB004725) - FooDB [foodb.ca]

. Docosane | 629-97-0 | Benchchem [benchchem.com]

. researchgate.net [researchgate.net]

.
(] [e0] ~ (o)) )] EaN w N -

. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
e 10. —+ 4z analytical standard | Sigma-Aldrich [sigmaaldrich.com]
e 11. fishersci.com [fishersci.com]

e 12. n-Docosane, 99% 25 g | Contact Us | Thermo Scientific Chemicals | thermofisher.com
[thermofisher.com]

e 13. bg.cpachem.com [bg.cpachem.com]
e 14. merckmillipore.com [merckmillipore.com]
e 15. N O analytical standard | Sigma-Aldrich [sigmaaldrich.com]

e 16. Human Metabolome Database: Showing metabocard for Docosane (HMDB0061865)
[hmdb.ca]

e 17. journal.uhamka.ac.id [journal.uhamka.ac.id]

¢ 18. benchchem.com [benchchem.com]

¢ 19. benchchem.com [benchchem.com]

e 20. spectrumchemical.com [spectrumchemical.com]

e 21. N-DOCOSANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

 To cite this document: BenchChem. [Docosane CAS number 629-97-0 information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166348#docosane-cas-number-629-97-0-
information]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0771076.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C629970&Mask=200
https://www.cdhfinechemical.com/images/product/msds/37_1794983207_n-DOCOSANE-CASNO-629-97-0-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Docosane
https://www.guidechem.com/encyclopedia/n-docosane-dic6247.html
https://foodb.ca/compounds/FDB004725
https://www.benchchem.com/product/b166348
https://www.researchgate.net/publication/264984521_Chemical_composition_antibacterial_and_antioxidant_activity_of_the_essential_oils_of_Metaplexis_japonica_and_their_antibacterial_components
https://pdfs.semanticscholar.org/7e1d/0be5a7b3aaa4c682a344f18af3f15935b329.pdf?skipShowableCheck=true
https://www.sigmaaldrich.com/TW/zh/product/sial/43942
https://www.fishersci.com/store/msds?partNumber=AC158785000&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/158780250
https://www.thermofisher.com/order/catalog/product/158780250
https://bg.cpachem.com/msds?num=SB527&dnl=sd_-_n-Docosane_CAS_629-97-0_%28SB527%29_%28EU%29.pdf
https://www.merckmillipore.com/DE/en/product/Docosane,MDA_CHEM-822046
https://www.sigmaaldrich.com/JP/ja/product/sial/43942
https://hmdb.ca/metabolites/HMDB0061865
https://hmdb.ca/metabolites/HMDB0061865
https://journal.uhamka.ac.id/index.php/bioeduscience/article/download/7898/2957/26730
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Synthesis_and_Purification_of_High_Purity_Tetracosane.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_the_Quantification_of_Docosanol.pdf
https://www.spectrumchemical.com/media/sds/D2508_MSDS.pdf
https://cameochemicals.noaa.gov/chemical/20319
https://www.benchchem.com/product/b166348#docosane-cas-number-629-97-0-information
https://www.benchchem.com/product/b166348#docosane-cas-number-629-97-0-information
https://www.benchchem.com/product/b166348#docosane-cas-number-629-97-0-information
https://www.benchchem.com/product/b166348#docosane-cas-number-629-97-0-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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